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Compound of Interest

Compound Name: (5-Methylpyrimidin-2-yl)methanol

Cat. No.: B1322857

Essential Safety and Handling Guide for (5-
Methylpyrimidin-2-yl)methanol

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling (5-Methylpyrimidin-2-yl)methanol.
The following procedures are designed to ensure safe handling, use, and disposal of this
chemical in a laboratory setting.

Chemical Identifier:

Name (5-Methylpyrimidin-2-yl)methanol
CAS Number 90905-61-6

Molecular Formula CeHsN20

Molecular Weight 124.14

Purity >97%

Hazard Identification and Personal Protective
Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1322857?utm_src=pdf-interest
https://www.benchchem.com/product/b1322857?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Based on data from structurally similar compounds such as (2-Phenylpyrimidin-5-yl)methanol,

(5-Methylpyrimidin-2-yl)methanol is anticipated to present the following hazards.

Correspondingly, appropriate personal protective equipment must be utilized.

Hazard Summary:

Hazard Statement Description GHS Pictogram
H302 - Harmful if swallowed May cause harm if ingested. GHSO07
o May cause redness and
H315 - Causes skin irritation T ) GHSO07
irritation upon skin contact.

H319 - Causes serious eye May cause significant eye
N N GHSO07
irritation irritation.
H335 - May cause respirator May irritate the respiratory tract

Yy p Yy Yy p Yy GHSO07

irritation if inhaled.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Chemical safety goggles (European standard -
Eye Protection EN 166) should be worn at all times when

handling this compound.[1]

Protective gloves, such as nitrile or butyl rubber,
) must be worn.[1][2] Gloves should be inspected
Hand Protection ) ) )
prior to use and replaced if any signs of

degradation are present.

) ] A lab coat or long-sleeved clothing should be
Skin and Body Protection )
worn to prevent skin contact.[1]

In case of inadequate ventilation or when
handling large quantities, use a NIOSH-
approved respirator with an appropriate

Respiratory Protection cartridge for organic vapors.[1][2] A respiratory
protection program that meets OSHA 29 CFR
1910.134 and ANSI Z88.2 requirements should
be followed.[2]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of (5-Methylpyrimidin-2-
yl)methanol and ensuring a safe laboratory environment.

Operational Plan:

e Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, especially when handling the powder form to avoid dust formation.[1]

o Safe Handling Practices:
o Avoid contact with skin, eyes, and clothing.[1]
o Do not ingest or inhale the substance.[1]

o Wash hands thoroughly after handling.[1]
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o Do not eat, drink, or smoke in the laboratory.[1][3]

e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] The

recommended storage temperature is room temperature.[4]

Accidental Release and First Aid Measures

Immediate and appropriate responses to spills or exposure are crucial.

Emergency Procedures:

Situation Protocol
For small spills, sweep up the solid material,
avoiding dust generation, and place it into a
Spill suitable, labeled container for disposal.[1]

Ventilate the area and wash the spill site after

material pickup is complete.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[1] If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Seek immediate

medical attention.

Move the individual to fresh air.[1] If breathing is

Inhalation difficult, provide oxygen. If not breathing, give
artificial respiration.[1] Seek medical attention.
i Do NOT induce vomiting. Rinse mouth with
Ingestion

water.[1] Seek immediate medical attention.[3]

Disposal Plan

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A412-1.pdf
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.calpaclab.com/5-methylpyrimidin-2-yl-methanol-min-97-250-mg/ala-m178140-250mg
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=10376274&countryCode=DK&language=en
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/08/Methanol-A412-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

(5-Methylpyrimidin-2-yl)methanol and its containers must be disposed of as hazardous
waste.

Disposal Protocol:

o Waste Collection: Collect waste material in a designated, properly labeled, and sealed
container.

o Disposal Method: Dispose of the chemical waste in accordance with local, regional, and
national regulations.[1] Do not dispose of it down the drain or in regular trash.

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.
The rinsate should be collected and disposed of as hazardous waste.[5] Once cleaned, the
container can be disposed of according to institutional guidelines.

Experimental Workflow for Handling (5-
Methylpyrimidin-2-yl)methanol

The following diagram illustrates the standard workflow for safely handling this compound in a
laboratory setting.
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Caption: Workflow for Safe Handling of (5-Methylpyrimidin-2-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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